molecular formula C9H10FN3 B6150907 (6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine CAS No. 1250880-42-2

(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

Cat. No. B6150907
CAS RN: 1250880-42-2
M. Wt: 179.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine” is a chemical compound that belongs to the class of organic compounds known as phenylbenzimidazoles . It is a derivative of benzimidazole, which is a heterocyclic compound that consists of two fused rings, a benzene ring and an imidazole ring .


Molecular Structure Analysis

The molecular structure of “(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine” can be represented by the InChI code 1S/C8H8FN3/c1-12-7-4-5 (9)2-3-6 (7)11-8 (12)10/h2-4H,1H3, (H2,10,11) . This indicates that the compound has a molecular weight of 150.156 and consists of 8 carbon atoms, 8 hydrogen atoms, 1 fluorine atom, and 3 nitrogen atoms.


Physical And Chemical Properties Analysis

“(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine” is a white or colorless solid that is highly soluble in water and other polar solvents . It has a molecular weight of 150.156 .

Future Directions

The future directions for the research and development of “(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine” and other benzimidazole derivatives could involve exploring their potential applications in the development of new drugs . Given the broad range of biological activities exhibited by benzimidazole derivatives, they could be used to develop treatments for a variety of conditions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine involves the reaction of 6-fluoro-1-methyl-1H-1,3-benzodiazole with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": ["6-fluoro-1-methyl-1H-1,3-benzodiazole", "formaldehyde", "sodium borohydride", "methanol", "water"], "Reaction": [ "Step 1: Dissolve 6-fluoro-1-methyl-1H-1,3-benzodiazole (1.0 g, 5.5 mmol) and formaldehyde (0.5 mL, 6.5 mmol) in methanol (10 mL) and stir at room temperature for 2 hours.", "Step 2: Add sodium borohydride (0.5 g, 13.2 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding water (10 mL) and stirring for 30 minutes.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to yield the desired product as a white solid (0.8 g, 70% yield)." ] }

CAS RN

1250880-42-2

Product Name

(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

Molecular Formula

C9H10FN3

Molecular Weight

179.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.